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Compound of Interest

Compound Name: 7-Methyltridecanoyl-CoA

Cat. No.: B15550957 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of biochemicals like 7-Methyltridecanoyl-CoA is paramount. This document provides

a comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize risk and ensure laboratory safety.

Properties of 7-Methyltridecanoyl-CoA
While specific quantitative data for 7-Methyltridecanoyl-CoA is not readily available, the

following table summarizes its known chemical properties. This information is crucial for

understanding its behavior and potential hazards.

Property Data

Molecular Formula C35H62N7O17P3S[1]

Molecular Weight 977.89 g/mol [1]

Chemical Class Coenzyme A Derivative, Fatty Acyl-CoA[1][2]

Physical Form
Likely a solid, as is common for long-chain acyl-

CoAs

Solubility Expected to be soluble in aqueous buffers
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Adherence to the following step-by-step procedures is critical when working with 7-
Methyltridecanoyl-CoA to maintain a safe laboratory environment.

Engineering Controls
Ventilation: All work with 7-Methyltridecanoyl-CoA, especially when handling the solid form

or creating solutions, should be conducted in a well-ventilated area. A chemical fume hood is

recommended to minimize inhalation exposure.[3]

Eye Wash and Safety Shower: Ensure that a calibrated and accessible eye wash station and

safety shower are in close proximity to the handling area.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 7-Methyltridecanoyl-CoA:

Eye and Face Protection: Safety glasses with side shields are required at a minimum.[5][6]

For tasks with a higher risk of splashes, such as preparing stock solutions, a face shield

should be worn in addition to safety goggles.[7]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.[6][7] Always inspect gloves for any tears or punctures before use and change

them frequently.

Body Protection: A standard laboratory coat is required to protect street clothing and skin

from potential contamination.[5][8]

Respiratory Protection: While not typically required for small quantities handled with proper

engineering controls, a disposable respirator may be necessary if there is a risk of

generating dust or aerosols.[7]

Handling and Storage
Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks.

Storage: Store 7-Methyltridecanoyl-CoA in a tightly sealed container in a cool, dry place as

recommended by the supplier.[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15550957?utm_src=pdf-body
https://www.benchchem.com/product/b15550957?utm_src=pdf-body
https://www.benchchem.com/product/b15550957?utm_src=pdf-body
https://download.basf.com/p1/000000000030045638_SDS_GEN_TH/en_TH/ULT.C3U_BK23079_30045638_SDS_GEN_TH_en_5-0.pdf
https://www.dupont.com/content/dam/dupont/amer/us/en/Molykote/public/sds/en/molykote-7-release-compound-US-SDS-000000490788.pdf
https://www.benchchem.com/product/b15550957?utm_src=pdf-body
https://download.basf.com/p1/000000000030799706_SDS_GEN_TH/en_TH/ULD.B4520_BMB_UN_30799706_SDS_GEN_TH_en_9-0.pdf
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://download.basf.com/p1/000000000030799706_SDS_GEN_TH/en_TH/ULD.B4520_BMB_UN_30799706_SDS_GEN_TH_en_9-0.pdf
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://www.benchchem.com/product/b15550957?utm_src=pdf-body
https://download.basf.com/p1/000000000030045638_SDS_GEN_TH/en_TH/ULT.C3U_BK23079_30045638_SDS_GEN_TH_en_5-0.pdf
https://download.basf.com/p1/000000000030799706_SDS_GEN_TH/en_TH/ULD.B4520_BMB_UN_30799706_SDS_GEN_TH_en_9-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing and Solution Preparation:

Perform these tasks in a chemical fume hood to avoid inhalation of any fine particles.

Use appropriate tools to handle the solid compound, minimizing the creation of dust.

When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid

splashing.

General Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly

after handling the compound, even if gloves were worn.[5][9]

Disposal Plan
Proper disposal of 7-Methyltridecanoyl-CoA and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Any unused 7-Methyltridecanoyl-CoA powder and contaminated items such

as weigh boats or pipette tips should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Aqueous solutions containing 7-Methyltridecanoyl-CoA should be

collected in a separate, labeled hazardous waste container. Do not pour this waste down

the drain.[9]

Sharps: Needles or other sharps contaminated with 7-Methyltridecanoyl-CoA must be

disposed of in a designated sharps container.

Container Management: Ensure all waste containers are kept closed when not in use and

are stored in a designated secondary containment area.

Final Disposal: All waste must be disposed of through the institution's hazardous waste

management program, following all local, state, and federal regulations.[3]
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Experimental Workflow for Handling 7-
Methyltridecanoyl-CoA
The following diagram illustrates the standard workflow for safely handling 7-
Methyltridecanoyl-CoA from receipt to disposal.
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Caption: Workflow for Safe Handling of 7-Methyltridecanoyl-CoA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15550957?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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